Cas no 946147-63-3 (5-Bromo-2-iodo-1,3-diisopropylbenzene)

• Product Name: 5-Bromo-2-iodo-1,3-diisopropylbenzene
• CAS No: 946147-63-3
• MF: C₁₂H₁₆BrI
• MW: 367.063915252686
• CID: 6782037
• PubChem ID: 57437667
• Update Time: 2025-08-02

5-Bromo-2-iodo-1,3-diisopropylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-iodo-2,6-diisopropyl-4-bromobenzene
• 946147-63-3
• LHCCWWVOMDPMIF-UHFFFAOYSA-N
• 5-bromo-2-iodo-1,3-diisopropylbenzene
• CS-0531300
• AT11202
• SCHEMBL839941
• 5-Bromo-2-iodo-1,3-diisopropylbenzene

• Inchi： 1S/C12H16BrI/c1-7(2)10-5-9(13)6-11(8(3)4)12(10)14/h5-8H,1-4H3
• InChI Key： LHCCWWVOMDPMIF-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=CC=1C(C)C)Br)C(C)C

Computed Properties

• Exact Mass: 365.94801g/mol
• Monoisotopic Mass: 365.94801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 0Ų

Additional information on 5-Bromo-2-iodo-1,3-diisopropylbenzene

5-Bromo-2-Iodo-1,3-Diisopropylbenzene: A Comprehensive Overview

5-Bromo-2-Iodo-1,3-Diisopropylbenzene (CAS No: 946147-63-3) is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. This compound belongs to the class of aromatic compounds, specifically substituted benzenes, and is characterized by the presence of bromine and iodine substituents at specific positions on the benzene ring, along with two isopropyl groups. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various research and industrial applications.

The synthesis of 5-Bromo-2-Iodo-1,3-Diisopropylbenzene involves a series of carefully controlled reactions, often utilizing advanced methodologies such as Suzuki-Miyaura coupling or other cross-coupling reactions. These methods allow for precise control over the substitution pattern on the benzene ring, ensuring the desired regioselectivity and stereochemistry. Recent advancements in catalytic systems have further enhanced the efficiency and scalability of these synthetic routes, making this compound more accessible for large-scale production.

One of the most notable applications of 5-Bromo-2-Iodo-1,3-Diisopropylbenzene lies in its use as an intermediate in the synthesis of biologically active molecules. The presence of halogen substituents (bromine and iodine) makes this compound highly reactive towards nucleophilic aromatic substitution reactions, which are critical in drug discovery processes. For instance, researchers have employed this compound as a key intermediate in the development of novel anticancer agents, where its unique electronic properties facilitate the formation of bioactive derivatives.

In addition to its role in pharmaceutical research, 5-Bromo-2-Iodo-1,3-Diisopropylbenzene has also found applications in materials science. Its ability to undergo various types of polymerization reactions has led to its use in the development of advanced polymeric materials with tailored electronic and mechanical properties. Recent studies have explored its potential as a building block for constructing two-dimensional covalent organic frameworks (COFs), which exhibit exceptional stability and functionality under extreme conditions.

The steric bulk introduced by the two isopropyl groups in 5-Bromo-2-Iodo-1,3-Diisopropylbenzene plays a crucial role in determining its reactivity and selectivity in various chemical transformations. This steric effect not only influences the molecule's physical properties but also dictates its behavior in complex reaction environments. For example, studies have shown that this compound exhibits enhanced stability under high-pressure conditions due to the spatial hindrance provided by the isopropyl groups.

From an environmental standpoint, understanding the degradation pathways of 5-Bromo-2-Iodo-1,3-Diisopropylbenzene is essential for assessing its potential impact on ecosystems. Recent research has focused on identifying microbial communities capable of metabolizing this compound under aerobic and anaerobic conditions. These studies have revealed that certain bacterial strains can effectively degrade this compound through enzymatic mechanisms, offering insights into bioremediation strategies for contaminated sites.

In conclusion, 5-Bromo-2-Iodo-1,3-Diisopropylbenzene (CAS No: 946147-63-) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as a valuable intermediate in drug discovery efforts while also contributing to advancements in materials science and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.